Cas no 1803925-95-2 (3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1803925-95-2
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4930958
• Update Time: 2025-08-05

3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-6-1-4(2-12)7(14)5(3-13)15-6/h1H,3,13-14H2
• InChI Key： JJKWKZXTDUROTP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(C(CN)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.8
• Topological Polar Surface Area: 98

Additional information on 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine

Introduction to 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803925-95-2)

3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1803925-95-2, belongs to the pyridine class of molecules, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including amino, cyano, and trifluoromethoxy substituents, endows this molecule with a rich chemical profile that makes it a promising candidate for further exploration in drug discovery and development.

The structural composition of 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine is characterized by a pyridine core substituted at the 2-position with an aminomethyl group, at the 4-position with a cyano group, and at the 6-position with a trifluoromethoxy group. This specific arrangement of functional groups not only contributes to the compound's molecular complexity but also influences its interactions with biological targets. The aminomethyl group, for instance, introduces a secondary amine functionality that can participate in hydrogen bonding and other non-covalent interactions, while the cyano group provides a polar electron-withdrawing effect that can modulate electronic properties. The trifluoromethoxy group, on the other hand, enhances lipophilicity and metabolic stability, making it a common feature in many bioactive molecules.

In recent years, there has been growing interest in developing novel pyridine derivatives as therapeutic agents due to their demonstrated efficacy in various disease models. The compound 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine has been studied for its potential applications in multiple therapeutic areas. One of the most compelling aspects of this molecule is its ability to interact with biological targets in a selective manner. The combination of different functional groups allows for fine-tuning of binding affinities and selectivity profiles, which are critical factors in drug design.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of the trifluoromethoxy group in 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine contributes to its lipophilicity and metabolic stability, which are desirable properties for any drug candidate. Additionally, fluorine atoms can influence the conformational flexibility of molecules and enhance their binding to biological targets. This has been observed in various fluorinated drug candidates that have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The cyano group in this compound also plays a crucial role in its chemical behavior. The cyano moiety can act as a bioisostere for other functional groups, such as carboxylic acids or amides, which are commonly found in biologically active molecules. This versatility allows for the design of molecules with tailored properties that can interact effectively with biological systems. Moreover, the cyano group can participate in hydrogen bonding interactions, further enhancing the compound's ability to bind to biological targets.

The aminomethyl group at the 2-position of the pyridine ring adds another layer of complexity to this molecule. This functionality can serve as a handle for further chemical modifications, allowing chemists to explore different structural motifs and optimize pharmacological properties. The presence of two amino groups also suggests potential for tautomerization and zwitterionic forms, which can influence solubility and bioavailability.

One of the most exciting aspects of studying compounds like 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine is the opportunity to uncover new mechanisms of action. Researchers are increasingly interested in developing drugs that target multiple pathways or have unique modes of interaction with biological systems. The structural features of this compound make it a promising candidate for such investigations. For example, its ability to engage with different types of biological targets could lead to the development of multitarget drugs that offer broader therapeutic benefits.

The synthesis and characterization of 3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine have been subjects of several recent studies aimed at understanding its chemical reactivity and potential applications. Advances in synthetic methodologies have enabled chemists to access complex pyridine derivatives more efficiently than ever before. These developments have opened up new avenues for drug discovery and provided researchers with powerful tools to explore novel pharmacological spaces.

In conclusion,3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803925-95-2) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with unique properties. Its multifunctional nature makes it a valuable scaffold for further exploration in pharmaceutical chemistry and medicinal biology. As research continues to uncover new applications for this compound and related derivatives,3-Amino-2-(aminomethyl)-4-cyano-6-(trifluoromethoxy)pyridine is poised to play an important role in the development of next-generation therapeutic agents.